(S)-(+)-3-(Benzyloxycarbonyl)-5-oxo-4-oxazolidinepropionic acid

Description

(S)-(+)-3-(Benzyloxycarbonyl)-5-oxo-4-oxazolidinepropionic acid is a chemical compound with the molecular formula C14H15NO6 and a molecular weight of 293.27 . It is also identified by the CAS number 23632-67-9 . Synonyms for this compound include (S)-3-(3-Cbz-5-oxo-4-oxazolidinyl)propionic Acid, (4S)-5-Oxo-3-Cbz-4-oxazolidinepropanoic acid, and (S)-3-BENZYLOXYCARBONYL-5-OXO-4-OXAZOLIDINEPROPANOIC ACID . It is also referred to as 4-(S)-(2-CARBOXY-ETHYL)-5-OXO-OXAZOLIDINE-3-CARBOXYLIC ACID BENZYL ESTER . The compound is associated with several related searches, including chiral auxiliaries, asymmetric synthesis, and oxazolidinone derivatives, suggesting its use in these areas of chemical research .

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While the search results do not list similar chemical compounds, they provide a comprehensive overview of (S)-(+)-3-(Benzyloxycarbonyl)-5-oxo-4-oxazolidinepropionic acid and guidance for presenting research experience effectively .

• CAS No.: 23632-67-9
• Product Name: (S)-(+)-3-(Benzyloxycarbonyl)-5-oxo-4-oxazolidinepropionic acid
• Molecular Formula: C14H15NO6
• Molecular Weight: 293.27 g/mol
• IUPAC Name: 3-[(4S)-5-oxo-3-phenylmethoxycarbonyl-1,3-oxazolidin-4-yl]propanoic acid
• Standard InChI: InChI=1S/C14H15NO6/c16-12(17)7-6-11-13(18)21-9-15(11)14(19)20-8-10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H,16,17)/t11-/m0/s1
• Standard InChIKey: AYOCGDFDOZVEKT-NSHDSACASA-N
• SMILES: C1N(C(C(=O)O1)CCC(=O)O)C(=O)OCC2=CC=CC=C2
• Canonical SMILES: C1N(C(C(=O)O1)CCC(=O)O)C(=O)OCC2=CC=CC=C2
• Synonyms: (4S)-5-Oxo-3-[(phenylmethoxy)carbonyl]-4-oxazolidinepropanoic Acid
• PubChem Compound: 688249
• Last Modified: Sep 14 2023